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Compound of Interest

Compound Name: 2-(Octylthio)ethanol

Cat. No.: B165344 Get Quote

An In-depth Technical Guide to the Health and Safety Considerations for Handling 2-
(Octylthio)ethanol in the Laboratory

Authored for Researchers, Scientists, and Drug
Development Professionals
Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal institutional safety review or a comprehensive Safety Data Sheet

(SDS). Laboratory personnel must consult the official SDS for 2-(Octylthio)ethanol from their

supplier and adhere to all institutional and regulatory safety protocols.

Executive Summary
2-(Octylthio)ethanol (CAS No. 3547-33-9) is an organic sulfide compound utilized in various

industrial and research applications, including as an intermediate in chemical synthesis.[1]

While it exhibits low acute oral toxicity, it is classified as a substance that can cause serious

eye damage and skin irritation.[1][2] This guide provides a detailed overview of the known

health and safety considerations, summarizes key physical, chemical, and toxicological data,

and outlines best practices for safe handling, storage, and emergency response in a laboratory

setting.
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Proper identification and understanding of the physical properties of a chemical are

foundational to its safe handling.

Table 2.1: Chemical Identification

Identifier Value Source(s)

Chemical Name 2-(Octylthio)ethanol [1][3]

Synonyms

2-Hydroxyethyl octyl sulfide,

MGK Repellent 874, Ethanol,

2-(octylthio)-

[1][3]

CAS Number 3547-33-9 [1][3]

Molecular Formula C₁₀H₂₂OS [1][3]

Molecular Weight 190.35 g/mol [1]

| Appearance | Liquid |[1][2] |

Table 2.2: Physical and Chemical Properties

Property Value Source(s)

Melting Point 0 °C [2][4]

Boiling Point 98 °C to 135 °C [2][5]

Density
0.9285 - 0.9300 g/cm³ at 20-25

°C
[2][5]

Flash Point
77 °C to 215.3 °C (Closed

Cup)
[2][4]

Vapor Pressure
0.042 Pa to 5.93e-04 mmHg at

25 °C
[2][4]

Solubility

Data not widely available.

Assumed to be sparingly

soluble in water.
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| Refractive Index | 1.4760 - 1.484 |[2][4] |

Note: Discrepancies in reported values (e.g., Boiling Point, Flash Point) exist across different

sources. The most conservative (i.e., lowest) flash point should be considered for safety

planning.

Hazard Identification and Toxicology
According to the Globally Harmonized System (GHS), 2-(Octylthio)ethanol is classified with

specific hazards that require stringent control measures.

Primary Hazards:

Serious Eye Damage (Category 1): Poses a significant risk of serious, potentially irreversible

damage upon contact with the eyes.[1][2]

Skin Irritation (Category 2): May cause irritation upon skin contact.[1]

Aquatic Toxicity: May be harmful to aquatic life.[1]

Table 3.1: GHS Hazard Classification

Hazard Class Category
Hazard
Statement

Pictogram Source(s)

Serious Eye
Damage/Eye
Irritation

1
H318: Causes
serious eye
damage.

Corrosion [1][2][6]

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation.

Exclamation

Mark
[1]

| Hazardous to the Aquatic Environment, Acute Hazard | 1 | H400: Very toxic to aquatic life. |

Environment |[1] |

Table 3.2: Toxicological Data
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Endpoint Species Route Value
Classificati
on

Source(s)

| LD50 | Rat | Oral | 8530 mg/kg | Low acute toxicity |[2][4] |

Experimental Protocols
Detailed experimental methodologies for the cited toxicological data are not available in the

reviewed public-facing safety documents. The LD50 value is a standardized metric for acute

toxicity, typically determined by administering escalating doses of the substance to a test

population (e.g., rats) and identifying the dose that is lethal to 50% of the population under

controlled laboratory conditions as per OECD or EPA guidelines.

Safe Handling and Exposure Control
A systematic approach to hazard control is essential for minimizing risk when handling 2-
(Octylthio)ethanol. The hierarchy of controls, from most to least effective, should be

implemented.
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Hierarchy of Controls for 2-(Octylthio)ethanol

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative)

Most
Effective

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least
Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical exposure risks.

Engineering Controls
Ventilation: Always handle 2-(Octylthio)ethanol inside a certified chemical fume hood to

prevent inhalation of vapors or aerosols.[7][8] General laboratory ventilation is not sufficient.

Administrative Controls
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Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

procedures involving this chemical.

Training: Ensure all personnel are trained on the specific hazards, handling procedures, and

emergency protocols for 2-(Octylthio)ethanol.

Labeling: All primary and secondary containers must be clearly labeled with the chemical

name and appropriate GHS hazard warnings.[9]

Personal Protective Equipment (PPE)
The last line of defense against exposure is appropriate PPE.

Eye and Face Protection: Chemical safety goggles are mandatory.[8] Given the severe eye

damage risk, a face shield should also be worn, especially when handling larger quantities or

during procedures with a high splash potential.[2][9]

Skin Protection:

Gloves: Wear chemically resistant gloves. Consult a glove compatibility chart to select the

appropriate material (e.g., Butyl rubber, Nitrile).

Lab Coat: A flame-retardant lab coat or chemical-resistant apron should be worn.[5]

Respiratory Protection: Not typically required when work is conducted within a functional

chemical fume hood. If there is a potential for exposure outside of a fume hood, a NIOSH-

approved respirator with an appropriate organic vapor cartridge may be necessary.[8]

Storage and Disposal
Storage: Store containers in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[2][4] The container must be kept tightly closed.[2]

Disposal: Dispose of waste 2-(Octylthio)ethanol and contaminated materials as hazardous

chemical waste in accordance with all local, state, and federal regulations. Do not pour down

the drain.[5]
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Emergency Procedures
A clear, rehearsed emergency plan is critical.

Spill Occurs Evacuate Immediate Area
Alert Others

Assess Spill Size
& Hazard Level

Small Spill:
Don PPE

Contain with AbsorbentMinor

Large Spill:
Contact EHS
Secure Area

Major

Collect Waste in
Sealed Container

Dispose of Waste
Report Incident

Decontaminate Area
& Equipment

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

First Aid Measures
Eye Contact:IMMEDIATE ACTION IS REQUIRED. Immediately flush eyes with copious

amounts of water for at least 15 minutes, holding the eyelids open.[2] Remove contact

lenses if present and easy to do so.[2] Seek immediate medical attention from an

ophthalmologist.[4][5]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area

thoroughly with soap and water.[10] Seek medical attention if irritation develops or persists.

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[5][10]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[5][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

